Cas no 142010-53-5 (3-chloro-4(1H)-Pyridinone)

• Product Name: 3-chloro-4(1H)-Pyridinone
• CAS No: 142010-53-5
• MF: C₅H₄ClNO
• MW: 129.544360160828
• CID: 101315
• PubChem ID: 2762929
• Update Time: 2025-04-18

3-chloro-4(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4(1H)-Pyridinone
• 4(1H)-Pyridinone,3-chloro-
• AKOS005199004
• PS-5346
• 3-chloro-4-hydroxy pyridine
• 89284-20-8
• BCP21954
• 3-Chloropyridin-4-ol
• FT-0647322
• EN300-200380
• NKEYLLFRPHHBOQ-UHFFFAOYSA-N
• 142010-53-5
• SY019390
• DTXSID30376583
• MFCD04114248
• CL0146
• 4-Pyridinol, 3-chloro-
• CS-W003168
• AMY31327
• 4(1H)-Pyridinone,3-chloro-(9CI)
• AC-23271
• 3-Chloropyridin-4(1H)-one
• SCHEMBL1569720
• 3-chloro-4-hydroxypyridine
• 3-chloro-1H-pyridin-4-one
• SCHEMBL9764382
• 3-chloro-4-pyridinol

• Inchi： 1S/C5H4ClNO/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8)
• InChI Key： NKEYLLFRPHHBOQ-UHFFFAOYSA-N
• SMILES： ClC1=CNC=CC1=O

Computed Properties

• Exact Mass: 128.9981414g/mol
• Monoisotopic Mass: 128.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų